Cas no 1416440-47-5 (Tert-butyl 5'-formyl-3'-oxospiro[azetidine-3,1'-isoindoline]-1-carboxylate)

• Product Name: Tert-butyl 5'-formyl-3'-oxospiro[azetidine-3,1'-isoindoline]-1-carboxylate
• CAS No: 1416440-47-5
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 4821088
• Update Time: 2025-07-21

Tert-butyl 5'-formyl-3'-oxospiro[azetidine-3,1'-isoindoline]-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 5'-FORMYL-3'-OXOSPIRO[AZETIDINE-3,1'-ISOINDOLINE]-1-CARBOXYLATE
• Tert-butyl 5'-formyl-3'-oxospiro[azetidine-3,1'-isoindoline]-1-carboxylate

• Inchi： 1S/C16H18N2O4/c1-15(2,3)22-14(21)18-8-16(9-18)12-5-4-10(7-19)6-11(12)13(20)17-16/h4-7H,8-9H2,1-3H3,(H,17,20)
• InChI Key： SYGVYOHOTMJSRO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(C3C=CC(C=O)=CC=3C(N2)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 505
• XLogP3: 0.8
• Topological Polar Surface Area: 75.7

Additional information on Tert-butyl 5'-formyl-3'-oxospiro[azetidine-3,1'-isoindoline]-1-carboxylate

Professional Introduction to Tert-butyl 5'-formyl-3'-oxospiro[azetidine-3,1'-isoindoline]-1-carboxylate (CAS No. 1416440-47-5)

Tert-butyl 5'-formyl-3'-oxospiro[azetidine-3,1'-isoindoline]-1-carboxylate, with the CAS number 1416440-47-5, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of spirocyclic molecules, which are known for their unique structural and functional properties. The spiro[azetidine-3,1'-isoindoline] core structure of this molecule imparts exceptional rigidity and stability, making it an attractive scaffold for the development of novel bioactive agents.

The< strong>tert-butyl group attached to the carboxylate moiety not only enhances the compound's solubility in organic solvents but also provides a site for further functionalization. This feature is particularly valuable in drug design, where modularity and adaptability are crucial for optimizing biological activity. The presence of a< strong>formyl group at the 5' position introduces a reactive aldehyde functionality, which can participate in various chemical transformations, including condensation reactions with amines or hydrazines to form Schiff bases or hydrazones. These derivatives often exhibit enhanced pharmacological properties and can serve as lead compounds for further medicinal chemistry exploration.

The< strong>spiro[azetidine-3,1'-isoindoline] scaffold itself is a relatively understudied motif in medicinal chemistry, despite its potential. Spirocyclic compounds are known for their ability to mimic the conformational flexibility of natural products while maintaining structural integrity. This characteristic makes them ideal candidates for designing molecules that can interact tightly with biological targets. Recent studies have highlighted the importance of spirocyclic structures in drug discovery, particularly in the development of protease inhibitors and kinase inhibitors. The< strong>3'-oxo group in Tert-butyl 5'-formyl-3'-oxospiro[azetidine-3,1'-isoindoline]-1-carboxylate introduces an electrophilic center that can be exploited for further derivatization, potentially leading to novel pharmacophores.

In recent years, there has been a surge in interest regarding the development of bioactive molecules derived from spirocyclic scaffolds. The< strong>Tert-butyl 5'-formyl-3'-oxospiro[azetidine-3,1'-isoindoline]-1-carboxylate has been investigated for its potential applications in various therapeutic areas. For instance, its structural features make it a promising candidate for inhibiting enzymes involved in inflammatory pathways. In vitro studies have demonstrated that derivatives of this compound can modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators.

The< strong>formyl group in this molecule also opens up possibilities for conjugation with biomolecules such as peptides or proteins. This approach has been widely used in the development of targeted drug delivery systems and biologics. By linking this compound to therapeutic agents or imaging probes, researchers can enhance the efficacy and specificity of treatments for diseases such as cancer and neurodegenerative disorders. The spirocyclic core provides a stable platform for these conjugates, ensuring that the bioactive moiety remains intact during biological processes.

The pharmaceutical industry has increasingly recognized the value of spirocyclic compounds due to their unique physicochemical properties and biological activities. The< strong>Tert-butyl 5'-formyl-3'-oxospiro[azetidine-3,1'-isoindoline]-1-carboxylate, with its well-defined functional groups, represents an excellent starting point for structure-based drug design. Computational modeling and molecular dynamics simulations have been employed to understand how this molecule interacts with biological targets at the atomic level. These studies have provided valuable insights into optimizing its binding affinity and selectivity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and nanotechnology. The rigid spirocyclic structure can be exploited to design supramolecular assemblies and polymers with specific functionalities. These materials can find applications in sensors, catalysts, and even organic electronics. The< strong>Tert-butyl group enhances the compound's stability under various conditions, making it suitable for industrial processes that require robust molecular frameworks.

The synthesis of< strong>Tert-butyl 5'-formyl-3'-oxospiro[azetidine-3,1'-isoindoline]-1-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spirocyclic core with high precision. These synthetic strategies not only ensure high yields but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

The growing body of research on spirocyclic compounds underscores their significance in addressing complex biological challenges. The< strong formyl,< strong>Tert-butyl, and< strong spiro[azetidine-3,1'-isoindoline]-based molecules continue to inspire new avenues in drug discovery and material science. As our understanding of these structures evolves, so does our ability to harness their potential for improving human health and advancing technological innovations.